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Compound of Interest

Compound Name: 1,2-Cyclopentenophenanthrene

CAS No.: 482-66-6

Cat. No.: B15939737

Get Quote

Precise identification is the cornerstone of all scientific investigation. 1,2-
Cyclopentenophenanthrene is registered under CAS Number 482-66-6.[2][3][4][5] It is also

known by its systematic IUPAC name, 16,17-dihydro-15H-cyclopenta[a]phenanthrene.[4]

The fundamental properties of this compound are summarized in the table below. These data

are critical for designing purification strategies (such as recrystallization), predicting solubility,

and selecting appropriate analytical techniques.
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Property Value Source(s)

CAS Registry Number 482-66-6 [2][4][5]

Molecular Formula C₁₇H₁₄ [2][3][5]

Molecular Weight 218.29 g/mol [2][5][6]

Appearance Needles [2]

Melting Point (Tfus) 135-136 °C [2]

Percent Composition C 93.54%, H 6.46% [2]

Octanol/Water Partition Coeff.

(logPoct/wat)
4.482 (Calculated) [6]

Water Solubility (log10WS) -6.16 (Calculated, mol/L) [6]

Boiling Point (Tboil) 679.35 K (Calculated) [6]

Enthalpy of Fusion (ΔfusH°) 23.76 kJ/mol (Calculated) [6]

Enthalpy of Vaporization

(ΔvapH°)
61.20 kJ/mol (Calculated) [6]

Synthesis Methodologies: A Historical Perspective
The synthesis of 1,2-Cyclopentenophenanthrene has been documented since the 1930s.[2]

Understanding these classical routes provides insight into the chemical reactivity of the

phenanthrene scaffold. Below is a detailed protocol for a multi-step synthesis adapted from the

literature, which proceeds via a ketone intermediate.[7]

Workflow for the Synthesis of 1,2-
Cyclopentenophenanthrene
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Step 1: Pfitzinger Reaction

Step 2: Cyclization

Step 3: Reduction

2-Phenanthrylmethyl Bromide

d-(2-Phenanthryl)-propionic acid

NaOEt

Diethyl Malonate

Acid Chloride of C

SOCl₂

1'-Keto-1,2-cyclopentenophenanthrene

SnCl₄

1,2-Cyclopentenophenanthrene

Clemmensen Reduction
(Zn(Hg), HCl)

Click to download full resolution via product page

Caption: Multi-step synthesis of 1,2-Cyclopentenophenanthrene.

Experimental Protocol: Synthesis via Ketone
Intermediate
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This protocol requires strict adherence to anhydrous conditions, particularly during the

cyclization step, as stannic chloride is extremely sensitive to moisture.

Part A: Synthesis of d-(2-Phenanthryl)-propionic acid

Malonic Ester Synthesis: React 2-phenanthrylmethyl bromide with diethyl malonate in the

presence of a strong base, such as sodium ethoxide, to form the corresponding substituted

malonic ester.

Hydrolysis & Decarboxylation: Saponify the resulting ester using aqueous sodium hydroxide,

followed by acidification. Upon heating, the substituted malonic acid will decarboxylate to

yield d-(2-phenanthryl)-propionic acid.

Purification: Recrystallize the crude product from a suitable solvent system (e.g.,

ethanol/water) to yield the pure acid.

Part B: Intramolecular Friedel-Crafts Cyclization

Acid Chloride Formation: Convert the d-(2-phenanthryl)-propionic acid to its corresponding

acid chloride by reacting it with thionyl chloride (SOCl₂) or oxalyl chloride. This is a critical

activation step. The causality here is that the acyl chloride is a much more reactive

electrophile than the carboxylic acid, which is necessary for the subsequent ring closure.

Cyclization: Dissolve the acid chloride in an inert, anhydrous solvent (e.g., dichloromethane

or carbon disulfide). Add a Lewis acid catalyst, such as stannic chloride (SnCl₄) or aluminum

chloride (AlCl₃), portion-wise at low temperature (0 °C) to initiate the intramolecular Friedel-

Crafts acylation. The reaction closes the five-membered ring onto the phenanthrene core.

Work-up and Purification: Quench the reaction by carefully adding ice-cold dilute HCl.

Separate the organic layer, wash, dry, and remove the solvent under reduced pressure.

Purify the resulting 1'-keto-1,2-cyclopentenophenanthrene by column chromatography or

recrystallization. The product should appear as crystals with a melting point of 183-184 °C.[7]

Part C: Clemmensen Reduction

Reaction Setup: To a flask containing amalgamated zinc (Zn(Hg)), add the 1'-keto-1,2-
cyclopentenophenanthrene intermediate and concentrated hydrochloric acid. The
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amalgamation of zinc is crucial as it increases the overpotential of hydrogen evolution,

favoring the reduction of the ketone over the production of hydrogen gas.

Reduction: Heat the mixture under reflux for several hours. The carbonyl group is reduced to

a methylene group, yielding the target hydrocarbon.

Isolation and Purification: After cooling, extract the product with a suitable organic solvent

(e.g., toluene). Wash the organic extract, dry it over anhydrous magnesium sulfate, and

concentrate it. Purify the final product, 1,2-Cyclopentenophenanthrene, by recrystallization

from ethanol or petroleum ether to obtain needles with a melting point of 135-136 °C.[2]

Analytical Methodologies for Detection and
Quantification
As a polycyclic aromatic hydrocarbon, 1,2-Cyclopentenophenanthrene can be analyzed

using techniques common for this class of compounds. High-Performance Liquid

Chromatography (HPLC) with UV detection is a highly effective method due to the strong UV

absorbance of the aromatic system.[8]

Proposed Analytical Workflow: HPLC-UV

Sample Preparation
(Dissolution in ACN) HPLC Injection C18 Reverse-Phase Column

(Isocratic or Gradient Elution)
UV Detector
(λ = 255 nm)

Data Acquisition & Analysis
(Chromatogram)

Click to download full resolution via product page

Caption: General workflow for the analysis of PAHs by HPLC-UV.

Protocol: HPLC-UV Analysis
This protocol is a self-validating system. The standard curve provides the basis for

quantification, while the retention time serves as a qualitative identifier, confirmed by spiking

experiments if necessary.

Standard Preparation: Prepare a stock solution of 1,2-Cyclopentenophenanthrene of

known concentration in a UV-transparent solvent such as acetonitrile (ACN). From this stock,

create a series of calibration standards (e.g., 0.1, 1, 5, 10, 25 µg/mL) by serial dilution.
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Sample Preparation: Dissolve the sample to be analyzed in acetonitrile. If the sample matrix

is complex, a solid-phase extraction (SPE) clean-up step may be required.

Instrumentation and Conditions:

HPLC System: A standard HPLC system with a UV-Vis detector.

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

Mobile Phase: An isocratic or gradient mixture of acetonitrile and water. A typical starting

point could be 80:20 ACN:H₂O.

Flow Rate: 1.0 mL/min.

Detection Wavelength: Set the detector to a wavelength of high absorbance for PAHs,

typically around 255 nm.[8]

Injection Volume: 10 µL.

Analysis and Quantification:

Inject the calibration standards to generate a standard curve of peak area versus

concentration. A linear regression with an R² value > 0.99 is required for accurate

quantification.

Inject the prepared samples.

Identify the peak corresponding to 1,2-Cyclopentenophenanthrene by its retention time.

Quantify the amount of the compound in the sample by interpolating its peak area from the

standard curve.

Biological Context and Safety Considerations
The cyclopenta[a]phenanthrene scaffold is structurally related to carcinogenic steroids and

PAHs. Some compounds in this class are known to be potentially carcinogenic.[1] Therefore,

1,2-Cyclopentenophenanthrene should be handled with extreme caution as a potential

carcinogen.
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Handling and Safety Precautions:

Engineering Controls: All manipulations should be performed in a certified chemical fume

hood to avoid inhalation of dust or vapors.

Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), a lab

coat, and safety goggles with side shields.[9]

Waste Disposal: Dispose of all chemical waste in accordance with local, state, and federal

regulations for hazardous materials.

Accidental Exposure: In case of skin contact, wash immediately with soap and water. If

inhaled, move to fresh air. If ingested, do NOT induce vomiting and seek immediate medical

attention.[10]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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